Cas no 160461-31-4 (N-(4-chlorophenyl)-3-acetamido-1-benzofuran-2-carboxamide)

• Product Name: N-(4-chlorophenyl)-3-acetamido-1-benzofuran-2-carboxamide
• CAS No: 160461-31-4
• MF: C₁₇H₁₃ClN₂O₃
• MW: 328.74972319603
• CID: 5771128
• PubChem ID: 7117004
• Update Time: 2025-06-08

N-(4-chlorophenyl)-3-acetamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-3-acetamido-1-benzofuran-2-carboxamide
• F0666-1001
• AB00671569-01
• AKOS024594375
• 3-acetamido-N-(4-chlorophenyl)-1-benzofuran-2-carboxamide
• 160461-31-4
• 3-acetamido-N-(4-chlorophenyl)benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-(acetylamino)-N-(4-chlorophenyl)-

• Inchi： 1S/C17H13ClN2O3/c1-10(21)19-15-13-4-2-3-5-14(13)23-16(15)17(22)20-12-8-6-11(18)7-9-12/h2-9H,1H3,(H,19,21)(H,20,22)
• InChI Key： UUQMHICLFSDEER-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C1=C(C2C=CC=CC=2O1)NC(C)=O)=O

Computed Properties

• Exact Mass: 328.0614700g/mol
• Monoisotopic Mass: 328.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.427±0.06 g/cm3(Predicted)
• Boiling Point: 477.7±40.0 °C(Predicted)
• pka: 10.99±0.70(Predicted)

Additional information on N-(4-chlorophenyl)-3-acetamido-1-benzofuran-2-carboxamide

Professional Introduction to N-(4-chlorophenyl)-3-acetamido-1-benzofuran-2-carboxamide (CAS No. 160461-31-4)

N-(4-chlorophenyl)-3-acetamido-1-benzofuran-2-carboxamide, a compound with the CAS number 160461-31-4, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The structural framework of N-(4-chlorophenyl)-3-acetamido-1-benzofuran-2-carboxamide consists of a benzofuran core substituted with various functional groups. The presence of an acetamido group at the 3-position and a chlorophenyl group at the 4-position contributes to its unique chemical properties and biological interactions. These structural features make it a valuable scaffold for designing novel pharmacological agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzofuran derivatives. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in N-(4-chlorophenyl)-3-acetamido-1-benzofuran-2-carboxamide suggests that it may interact with various biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The benzofuran core is known to be capable of binding to specific proteins and enzymes involved in disease pathways. By modulating these interactions, N-(4-chlorophenyl)-3-acetamido-1-benzofuran-2-carboxamide could potentially interfere with disease progression and alleviate symptoms. This concept aligns with the current trend in drug discovery towards precision medicine, where therapies are tailored to individual patients based on their unique biological profiles.

Recent studies have highlighted the importance of benzofuran derivatives in addressing unmet medical needs. For instance, researchers have demonstrated that certain benzofuran-based compounds can selectively inhibit key enzymes involved in cancer cell proliferation. The structural features of N-(4-chlorophenyl)-3-acetamido-1-benzofuran-2-carboxamide make it a candidate for similar applications. Its ability to interact with specific biological targets while minimizing off-target effects could lead to the development of more effective and safer drugs.

The synthesis of N-(4-chlorophenyl)-3-acetamido-1-benzofuran-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chlorophenyl group, in particular, introduces a level of complexity that necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce such complex molecules with increasing efficiency, which is crucial for both academic research and industrial applications.

The chemical properties of N-(4-chlorophenyl)-3-acetamido-1-benzofuran-2-carboxamide also make it an interesting subject for computational studies. Molecular modeling techniques can be used to predict how this compound might interact with biological targets at the atomic level. These insights can guide experimental design and help researchers identify potential lead compounds for further development. The integration of computational chemistry with traditional wet chemistry approaches has become increasingly important in modern drug discovery.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. N-(4-chlorophenyl)-3-acetamido-1-benzofuran-2-carboxamide represents a prime example of how structural innovation can lead to therapeutic breakthroughs. Its unique combination of functional groups positions it as a versatile tool for exploring new pharmacological pathways. By leveraging cutting-edge technologies and interdisciplinary collaboration, researchers can unlock its full potential and contribute to the advancement of medicine.

The future prospects for this compound are promising, given its structural complexity and potential biological activities. Further research is needed to fully elucidate its mechanism of action and assess its therapeutic efficacy in preclinical models. However, the initial findings suggest that N-(4-chlorophenyl)-3-acetamido-1-benzofuran-2-carboxamide could play a significant role in addressing some of today's most pressing medical challenges.